Cas no 1353946-87-8 ([4-(Acetyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid)

• Product Name: [4-(Acetyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid
• CAS No: 1353946-87-8
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 2160589
• Update Time: 2025-05-23

[4-(Acetyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [4-(Acetyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid
• (1R,4R)-[4-(Acetyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid
• 2-((4-(N-Cyclopropylacetamido)cyclohexyl)amino)acetic acid
• AM92294
• AM101868
• [4-(acetylcyclopropylamino)cyclohexylamino]acetic acid
• N-{trans-4-[Acetyl(cyclopropyl)amino]cyclohexyl}glycine
• (1R,4R)-[4-(acetylcyclopropylamino)cyclohexylamino]acetic acid

• Inchi： 1S/C13H22N2O3/c1-9(16)15(12-6-7-12)11-4-2-10(3-5-11)14-8-13(17)18/h10-12,14H,2-8H2,1H3,(H,17,18)
• InChI Key： HEUWBVINJBPYAM-UHFFFAOYSA-N
• SMILES： O=C(C)N(C1CCC(CC1)NCC(=O)O)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 320
• Topological Polar Surface Area: 69.6

Additional information on [4-(Acetyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid

Professional Introduction to [4-(Acetyl-cyclopropyl-amino)-cyclohexylamino]-acetic Acid (CAS No. 1353946-87-8)

[4-(Acetyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid (CAS No. 1353946-87-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, exhibits a unique combination of pharmacological properties that make it a promising candidate for various therapeutic applications.

The molecular framework of [4-(Acetyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid consists of a cyclohexylamine moiety linked to an acetyl-cyclopropyl-amino group, followed by an acetic acid side chain. This structural configuration imparts distinct chemical and biological characteristics, including solubility, stability, and potential interactions with biological targets. The cyclohexylamine component is particularly noteworthy, as it is often associated with compounds that exhibit central nervous system (CNS) activity, while the acetyl-cyclopropyl-amino group may contribute to additional pharmacological effects.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. [4-(Acetyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid has been investigated for its potential role in these systems due to its structural similarity to known pharmacologically active agents. Preliminary studies suggest that this compound may exhibit properties such as receptor binding affinity and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of [4-(Acetyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid is its potential application in the treatment of neurological disorders. Research has indicated that modulating certain neurotransmitter pathways could offer therapeutic benefits in conditions such as depression, anxiety, and neurodegenerative diseases. The compound's ability to interact with specific receptors and enzymes makes it a valuable tool for exploring new treatment modalities. Furthermore, its structural features may allow for optimization to enhance efficacy and reduce side effects.

The synthesis of [4-(Acetyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protecting group strategies play a crucial role in constructing the desired molecular framework.

Recent advancements in computational chemistry have also contributed to the understanding of [4-(Acetyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid's behavior. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping researchers predict potential pharmacological effects more accurately. These computational approaches are increasingly integral to drug discovery processes, enabling faster and more efficient identification of promising candidates.

Evaluation of [4-(Acetyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid in preclinical models has revealed intriguing findings regarding its biological activity. In vitro studies have demonstrated its ability to modulate certain enzymes and receptors involved in neurotransmitter metabolism. Additionally, animal models have shown potential therapeutic effects in models of depression and anxiety, suggesting that this compound may have clinical relevance.

The pharmacokinetic profile of [4-(Acetyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid is another area of interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability for therapeutic use. Preliminary data indicate that this compound exhibits favorable pharmacokinetic properties, including reasonable bioavailability and clearance rates, which are important considerations for drug development.

As research continues to unfold, [4-(Acetyl-cyclopropyl-amino)-cyclohexylamino]-acetic acid is poised to play a significant role in the advancement of pharmaceutical therapies. Its unique structural features and promising pharmacological properties make it a compelling subject for further investigation. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible therapeutic benefits for patients worldwide.